Cas no 1237597-09-9 (6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one)

6-Amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound featuring a benzoxazolone core substituted with an amino group at the 6-position and a butyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The amino group enhances its versatility as a building block for further functionalization, while the butyl chain may influence solubility and lipophilicity. Its benzoxazolone scaffold is known for contributing to biological activity, suggesting potential applications in medicinal chemistry. The compound's stability and well-defined synthetic pathway further support its utility in research and industrial settings.
6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one structure
1237597-09-9 structure
Product Name:6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:1237597-09-9
MF:C11H14N2O2
MW:206.241062641144
CID:6209039
PubChem ID:61306117
Update Time:2025-06-09

6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one
    • EN300-1106387
    • AKOS010559854
    • 1237597-09-9
    • Inchi: 1S/C11H14N2O2/c1-2-3-6-13-9-5-4-8(12)7-10(9)15-11(13)14/h4-5,7H,2-3,6,12H2,1H3
    • InChI Key: AJEYQFAIZAFRQS-UHFFFAOYSA-N
    • SMILES: O1C(N(C2C=CC(=CC1=2)N)CCCC)=O

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.6Ų

6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

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Additional information on 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one

Recent Advances in the Study of 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 1237597-09-9)

The compound 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 1237597-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazolone core and butyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of enzymatic activity. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on specific kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to demonstrate that 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one binds selectively to the ATP-binding site of these kinases, suggesting its potential as an anti-inflammatory agent. The findings were further validated through animal models, where the compound exhibited reduced cytokine production and improved outcomes in inflammation-induced pathologies.

Another notable study, conducted by a team at the University of Cambridge, explored the compound's neuroprotective properties. The research, published in ACS Chemical Neuroscience, revealed that 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one could mitigate oxidative stress in neuronal cells. The mechanism appears to involve the activation of the Nrf2-ARE pathway, which enhances the expression of antioxidant enzymes. These results have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, although further clinical trials are needed to confirm efficacy and safety.

In addition to its therapeutic potential, advancements in the synthesis of 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one have been reported. A recent paper in Organic Letters (2024) described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional approaches. Such innovations are critical for facilitating the transition from laboratory research to industrial-scale manufacturing.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one, including its bioavailability and metabolic stability, requires further optimization. Researchers are currently exploring prodrug strategies and formulation techniques to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 6-amino-3-butyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 1237597-09-9) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, make it a compelling subject for ongoing research. Future studies should focus on elucidating its full therapeutic spectrum and overcoming existing pharmacokinetic hurdles to pave the way for clinical applications.

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